Cas no 936565-05-8 (1,6,11,13-Tetrahydroxy-5,7,12,14-pentacenetetrone; 6-Me ether)
936565-05-8 structure
Product Name:1,6,11,13-Tetrahydroxy-5,7,12,14-pentacenetetrone; 6-Me ether
CAS No:936565-05-8
MF:C23H12O8
MW:416.336586952209
CID:6735237
Update Time:2024-03-03
1,6,11,13-Tetrahydroxy-5,7,12,14-pentacenetetrone; 6-Me ether Chemical and Physical Properties
Names and Identifiers
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- 1,6,11,13-Tetrahydroxy-5,7,12,14-pentacenetetrone; 6-Me ether
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- Inchi: 1S/C23H12O8/c1-31-23-16-14(20(28)12-8(18(16)26)4-2-6-10(12)24)22(30)15-17(23)19(27)9-5-3-7-11(25)13(9)21(15)29/h2-7,24-25,30H,1H3
- InChI Key: PCWFPMDNNIKYSJ-UHFFFAOYSA-N
- SMILES: COC1C2C(C3C(C(C=2C(O)=C2C(C4C(C(C=12)=O)=CC=CC=4O)=O)=O)=C(O)C=CC=3)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 31
- XLogP3: -0.083
1,6,11,13-Tetrahydroxy-5,7,12,14-pentacenetetrone; 6-Me ether Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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